Cas no 1807200-35-6 (Methyl 2-chloro-4-cyano-6-iodobenzoate)

• Product Name: Methyl 2-chloro-4-cyano-6-iodobenzoate
• CAS No: 1807200-35-6
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4953963
• Update Time: 2025-05-17

Methyl 2-chloro-4-cyano-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-6-iodobenzoate

• Inchi： 1S/C9H5ClINO2/c1-14-9(13)8-6(10)2-5(4-12)3-7(8)11/h2-3H,1H3
• InChI Key： XSXZMZSBPCKPSL-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-4-cyano-6-iodobenzoate

Methyl 2-chloro-4-cyano-6-iodobenzoate (CAS No. 1807200-35-6): An Overview

Methyl 2-chloro-4-cyano-6-iodobenzoate (CAS No. 1807200-35-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its chloro, cyano, and iodo substituents on a benzene ring, which confer it with distinct chemical properties and reactivity profiles.

The synthesis of Methyl 2-chloro-4-cyano-6-iodobenzoate typically involves a multi-step process, starting from the corresponding substituted benzene derivatives. The key steps often include the introduction of the chloro and cyano groups followed by the addition of the iodo group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for research and industrial applications.

In the realm of medicinal chemistry, Methyl 2-chloro-4-cyano-6-iodobenzoate has shown promise as a building block for the synthesis of novel pharmaceuticals. Its cyano group can be readily converted into various functional groups, such as amides, carboxylic acids, and amines, which are crucial for the development of bioactive molecules. Additionally, the presence of the iodo group makes it an excellent precursor for palladium-catalyzed cross-coupling reactions, enabling the synthesis of complex molecular architectures with high regioselectivity and stereoselectivity.

Recent studies have highlighted the potential of Methyl 2-chloro-4-cyano-6-iodobenzoate in the development of anticancer agents. The compound's ability to undergo selective functionalization and its structural similarity to known antitumor agents make it a valuable starting material for drug discovery efforts. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its applications in medicinal chemistry, Methyl 2-chloro-4-cyano-6-iodobenzoate has also found use in materials science. The compound's cyano group imparts electronic properties that are beneficial for the design of organic semiconductors and photovoltaic materials. Studies have shown that thin films prepared from derivatives of this compound exhibit excellent charge transport properties and high photostability, making them suitable for use in organic electronic devices.

The environmental impact of Methyl 2-chloro-4-cyano-6-iodobenzoate is another area of active research. While the compound itself is not classified as hazardous, its synthesis and disposal must be conducted with care to minimize environmental contamination. Green chemistry principles are increasingly being applied to optimize synthetic routes and reduce waste generation. For example, solvent-free conditions and catalytic systems have been developed to enhance the sustainability of the production process.

In conclusion, Methyl 2-chloro-4-cyano-6-iodobenzoate (CAS No. 1807200-35-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.